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Compound of Interest

Compound Name: COR659

Cat. No.: B10824851

Get Quote

Disclaimer: No specific Material Safety Data Sheet (MSDS) for COR659 was found in the

public domain. The following guidance is based on general best practices for handling

research-grade chemical compounds and should be supplemented by a thorough risk

assessment conducted by qualified personnel in your institution. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific protocols.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with COR659. The procedural guidance herein is

intended to answer specific operational questions regarding the safe handling, storage, and

disposal of this compound.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling COR659 in a laboratory

setting.
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Operation Required PPE Specifications

Weighing and Aliquoting

(Powder Form)

- Disposable Gloves- Lab

Coat- Safety Glasses with Side

Shields or Goggles- N95

Respirator

- Nitrile or latex gloves-

Standard laboratory coat-

ANSI Z87.1 compliant

eyewear- NIOSH-approved

N95 or higher respirator

Solution Preparation and

Handling

- Disposable Gloves- Lab

Coat- Safety Glasses with Side

Shields or Goggles

- Nitrile or latex gloves-

Standard laboratory coat-

ANSI Z87.1 compliant eyewear

Administration to Animals

- Disposable Gloves- Lab Coat

or Gown- Safety Glasses or

Face Shield

- Nitrile or latex gloves- Solid-

front gown recommended-

ANSI Z87.1 compliant eyewear

Waste Disposal

- Disposable Gloves (double-

gloving recommended)- Lab

Coat or Gown- Safety Glasses

with Side Shields or Goggles

- Nitrile or latex gloves-

Impermeable gown

recommended- ANSI Z87.1

compliant eyewear

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of COR659 and to prevent

accidental exposure.

Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves, lab coat, safety glasses) when opening the package.

Verify that the container is properly labeled and sealed.

Storage:

Powder: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Protect

from light. For long-term storage, refer to the manufacturer's recommendations, which may

include storage at -20°C or -80°C.
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Solutions: Store in a tightly sealed, light-protecting container at the recommended

temperature to maintain stability. Some sources suggest that solutions in DMSO can be

stored at -80°C for extended periods.

Weighing and Solution Preparation Workflow:

Preparation Workflow

Don appropriate PPE:
- N95 Respirator

- Gloves
- Lab Coat

- Safety Glasses

Perform weighing in a
chemical fume hood or

ventilated balance enclosure

Carefully transfer weighed
COR659 to a suitable vessel

Add solvent (e.g., DMSO)
dropwise to dissolve

Vortex or sonicate if necessary
to ensure complete dissolution

Label the solution container clearly
with name, concentration, date,

and solvent

Click to download full resolution via product page
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Caption: Workflow for weighing and preparing COR659 solutions.

Disposal Plan
All waste materials contaminated with COR659 must be treated as hazardous chemical waste

and disposed of in accordance with institutional and local regulations.

Waste Segregation and Collection:

Waste Type Disposal Container Disposal Procedure

Solid Waste(Contaminated

gloves, wipes, weigh boats,

etc.)

Labeled hazardous waste bag

or container (Yellow biohazard

bags may be used if also a

biohazard)

Place all contaminated solid

waste into a designated,

sealed container. Do not mix

with general waste.

Liquid Waste(Unused

solutions, solvent rinses)

Labeled hazardous liquid

waste container

Collect all liquid waste in a

compatible, sealed container.

The container must be clearly

labeled with "Hazardous

Waste" and the chemical

contents.

Sharps(Contaminated needles,

syringes)
Sharps container

Dispose of all contaminated

sharps immediately into a

designated sharps container.

Disposal Workflow:
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Disposal Workflow

Solid Waste Liquid Waste Sharps Waste

Segregate waste at the
point of generation

Place in labeled
hazardous waste bag

Collect in labeled
hazardous liquid waste container

Dispose of in
sharps container

Store waste in a designated
and secure satellite
accumulation area

Arrange for pickup by
institutional Environmental

Health & Safety (EHS)

Click to download full resolution via product page

Caption: General workflow for the disposal of COR659-contaminated waste.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is necessary.

Exposure Response:
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Exposure Route Immediate Action

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water for at least 15

minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water, provided the person is conscious. Seek

immediate medical attention.

Spill Response Plan:
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Spill Response Plan

Evacuate the immediate area
and alert others

If the spill is large or you are
unsure how to proceed,

contact EHS immediately

Don appropriate PPE:
- Respirator (if powder spill)

- Double gloves
- Lab coat/gown

- Goggles

Contain the spill using
absorbent pads or granules

Carefully clean the spill area,
working from the outside in

Place all cleanup materials
in a labeled hazardous

waste container

Decontaminate the area with an
appropriate cleaning solution

Report the incident to your
supervisor and EHS

Click to download full resolution via product page
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[https://www.benchchem.com/product/b10824851/docs#essential-safety-and-logistics-for-
handling-cor659]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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